Cas no 20921-04-4 (Benzenepropanoic acid, 2-hydroxy-, ethyl ester)

• Product name: Benzenepropanoic acid, 2-hydroxy-, ethyl ester
• CAS No: 20921-04-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD00128177
• CID: 254174
• PubChem ID: 12263583

Benzenepropanoic acid, 2-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-hydroxy-, ethyl ester
• ethyl 3-(2-hydroxyphenyl)propanoate
• ethyl 2-hydroxybenzenepropanoate
• Ethyl melilotate
• Ethyl o-hydroxyhydrocinnamate
• SCHEMBL1246063
• TWZ6V125HE
• 3-(2-HYDROXY-PHENYL)-PROPIONIC ACID ETHYL ESTER
• MFCD07772959
• AKOS006229444
• Hydrocinnamic acid, o-hydroxy-, ethyl ester
• CS-0320704
• 20921-04-4
• UNII-TWZ6V125HE
• DTXSID30483029
• 3-(2-hydroxyphenyl)Propanoic acid ethyl ester
• W18949
• Ethyl-3-(2-hydroxyphenyl)propionate
• AS-67085
• Fema No. 4758
• ethyl 3-(2-hydroxyphenyl)propionate
• DTXCID00433839

• MDL： MFCD00128177
• Inchi： InChI=1S/C11H14O3/c1-2-14-11(13)8-7-9-5-3-4-6-10(9)12/h3-6,12H,2,7-8H2,1H3
• InChI Key： HXMJMZSXBPHDKV-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CCC(OCC)=O

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 46.53000
• LogP: 1.88790
• FEMA: 4758 | ETHYL 3-(2-HYDROXYPHENYL)PROPANOATE

Benzenepropanoic acid, 2-hydroxy-, ethyl ester Security Information

Benzenepropanoic acid, 2-hydroxy-, ethyl ester Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Benzenepropanoic acid, 2-hydroxy-, ethyl ester

Benzenepropanoic acid, 2-hydroxy-, ethyl ester (CAS No. 20921-04-4): A Comprehensive Overview

Benzenepropanoic acid, 2-hydroxy-, ethyl ester (CAS No. 20921-04-4) is a versatile organic compound with a wide range of applications in the pharmaceutical and chemical industries. This compound, also known as ethyl 2-hydroxybenzene propanoate, is characterized by its unique molecular structure, which includes a benzene ring, a hydroxyl group, and an ester functional group. These structural features contribute to its diverse chemical properties and potential uses in various fields.

The molecular formula of Benzenepropanoic acid, 2-hydroxy-, ethyl ester is C₁₁H₁₂O₃, and its molecular weight is approximately 192.21 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it suitable for use in a variety of synthetic processes and formulations.

In the pharmaceutical industry, Benzenepropanoic acid, 2-hydroxy-, ethyl ester has gained attention for its potential as an intermediate in the synthesis of drugs and active pharmaceutical ingredients (APIs). Recent research has explored its role in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and analgesic drugs. For instance, studies have shown that derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and enzymes.

Beyond its pharmaceutical applications, Benzenepropanoic acid, 2-hydroxy-, ethyl ester is also used in the cosmetics industry as a fragrance component and skin conditioning agent. Its ability to enhance the stability and solubility of other ingredients makes it a valuable additive in formulations such as lotions, creams, and perfumes. Additionally, its mild skin conditioning properties contribute to the overall sensory experience of cosmetic products.

In the realm of materials science, Benzenepropanoic acid, 2-hydroxy-, ethyl ester has been investigated for its potential use as a plasticizer in polymer formulations. Its unique combination of hydrophilic and hydrophobic properties allows it to improve the flexibility and processability of polymers without compromising their mechanical strength. This makes it an attractive alternative to traditional plasticizers that may have environmental or health concerns.

The environmental impact of Benzenepropanoic acid, 2-hydroxy-, ethyl ester has also been a subject of recent research. Studies have shown that it biodegrades readily under aerobic conditions, reducing its persistence in the environment. This characteristic is particularly important for ensuring the sustainability and eco-friendliness of products containing this compound.

Safety considerations are crucial when handling Benzenepropanoic acid, 2-hydroxy-, ethyl ester. While it is generally considered safe for use in industrial applications, proper precautions should be taken to avoid skin contact and inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in laboratory and industrial settings.

In conclusion, Benzenepropanoic acid, 2-hydroxy-, ethyl ester (CAS No. 20921-04-4) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and properties make it an essential component in pharmaceuticals, cosmetics, and materials science. Ongoing research continues to uncover new potential uses and benefits of this compound, solidifying its importance in modern chemistry and technology.